Cas no 2172606-60-7 (4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid)

• Product Name: 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid
• CAS No: 2172606-60-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6383884
• PubChem ID: 165583065
• Update Time: 2025-10-31

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid
• EN300-1530532
• 4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]oxolane-3-carboxylic acid
• 2172606-60-7

• Inchi： 1S/C27H30N2O6/c1-3-29(24-16-34-14-23(24)26(31)32)25(30)17(2)12-13-28-27(33)35-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-12,22-24H,3,13-16H2,1-2H3,(H,28,33)(H,31,32)/b17-12+
• InChI Key： ROGYXMKFOOVDHU-SFQUDFHCSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid

Introduction to 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic Acid (CAS No. 2172606-60-7)

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid, identified by its CAS number 2172606-60-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential utility in the development of novel therapeutic agents, particularly in the realm of targeted drug delivery and molecular imaging.

The molecular structure of 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group provides a protective function for amino acids during peptide synthesis, while the amidooxolane moiety introduces a rigid scaffold that enhances stability and bioavailability. Additionally, the 2-methylbut-2-enamide segment contributes to the compound's solubility and metabolic profile, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. The structure of 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid aligns well with this trend, as it combines elements that enhance both binding affinity and structural integrity. This has led to its exploration as a potential scaffold for designing novel inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its potential application in the field of protease inhibition. Proteases play a crucial role in numerous physiological processes, and their dysregulation is associated with a wide range of diseases, including cancer and inflammatory disorders. The design of 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid takes inspiration from known protease inhibitors, leveraging structural motifs that have been proven to be effective in modulating enzyme activity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on specific proteases, making them promising candidates for further development.

The incorporation of a fluorene-based moiety is particularly noteworthy, as fluorene derivatives are well-known for their ability to enhance molecular stability and bioavailability. This feature is especially relevant in drug development, where maintaining structural integrity under physiological conditions is essential for efficacy. Additionally, the Fmoc group provides a versatile handle for further chemical modifications, allowing researchers to fine-tune the properties of the molecule to optimize its biological activity.

In the context of current research trends, 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidooxolane-3-carboxylic acid represents an exciting example of how structural innovation can lead to novel therapeutic opportunities. The combination of computational modeling and high-throughput screening has enabled researchers to rapidly identify promising candidates like this one, accelerating the drug discovery process. Furthermore, advances in synthetic chemistry have made it possible to produce complex molecules with greater precision and efficiency, reducing the time and cost associated with developing new drugs.

The potential applications of this compound extend beyond protease inhibition. Its unique structure also makes it a valuable tool for studying protein-protein interactions and developing probes for molecular imaging. In particular, the rigid amidooxolane core provides a stable platform for attaching fluorophores or other reporter groups, enabling researchers to visualize biological processes at the molecular level. This capability is increasingly important in fields such as oncology and neuroscience, where understanding dynamic cellular interactions is crucial for developing effective treatments.

The synthesis of 4-N-(Ethyl)-4-{[(9H-fluoreninecarbonyl)oxy]carbonylamino}-2-(Methylbutenoylamido)oxolane-3-carboxylic acid, while challenging due to its complexity, has been achieved through a series of well-designed chemical transformations. Key steps include the protection-deprotection cycles involving Fmoc groups, as well as strategic bond-forming reactions that establish the core amidooxolane scaffold. These synthetic strategies highlight the ingenuity required in modern organic chemistry to construct molecules with specific functionalities tailored for biological applications.

Evaluation of this compound's pharmacological profile has revealed several promising attributes. Its solubility profile suggests good bioavailability following oral administration, while preliminary toxicity studies indicate low systemic toxicity at relevant doses. These findings are encouraging and support further investigation into its therapeutic potential. Additionally, its stability under various conditions makes it amenable to formulation into different dosage forms, expanding its potential clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has also played a significant role in advancing projects like this one. Predictive models can identify optimal modifications based on large datasets derived from known bioactive compounds, guiding synthetic efforts toward higher success rates. This interdisciplinary approach underscores how computational tools are becoming indispensable in modern pharmaceutical research.

In conclusion, 4-N-(Ethyl)-4-{[(NH-fluorenylmethoxycarbonyl)oxy]carbonylamino}-N-((Ethyl)₂,Et^-1,Et^-1)a-Methylbutenoylamido)oxolanecarboxylic acid (CAS No: 2172606607), exemplifies how innovative molecular design can yield compounds with significant therapeutic potential. Its unique structure combines elements that enhance stability, solubility, and binding affinity—critical factors for successful drug development. As research continues to uncover new applications for peptidomimetics like this one, it holds promise not only as an inhibitor but also as a versatile building block for future therapeutics.